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Compound of Interest

4-(4-
Compound Name:
Bromophenylsulfonyl)morpholine

cat. No.: B1266800

Essential Safety and Handling Guide for 4-(4-
Bromophenylsulfonyl)morpholine

For Researchers, Scientists, and Drug Development Professionals

This document provides critical safety and logistical information for the handling and disposal of
4-(4-Bromophenylsulfonyl)morpholine, ensuring operational safety and adherence to
laboratory protocols.

Immediate Safety and Handling Precautions

Prior to use, it is imperative to consult the specific Safety Data Sheet (SDS) for 4-(4-
Bromophenylsulfonyl)morpholine. This compound is classified as a halogenated aromatic
sulfonyl derivative and should be handled with caution.

Engineering Controls: All handling of this compound and its waste must be conducted in a well-
ventilated chemical fume hood.[1] Ensure that eyewash stations and safety showers are readily
accessible.

Personal Protective Equipment (PPE): The following PPE must be worn at all times when
handling 4-(4-Bromophenylsulfonyl)morpholine:
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o Eye and Face Protection: Wear chemical safety goggles or a face shield conforming to
EN166 (EU) or NIOSH (US) standards.[2][3]

e Hand Protection: Use chemical-resistant gloves.[1][2] While specific compatibility data for 4-
(4-Bromophenylsulfonyl)morpholine is not readily available, nitrile or neoprene gloves are
generally recommended for handling similar sulfonyl compounds. Inspect gloves for any
signs of degradation before and during use.

o Skin and Body Protection: A lab coat or chemical-resistant apron is required to prevent skin
contact.[1][2]

o Respiratory Protection: For operations that may generate dust or aerosols, a NIOSH-
approved N95 dust mask or a respirator with an appropriate particulate filter should be used.

[4]

Hygiene Measures: Avoid eating, drinking, or smoking in areas where this chemical is handled.
[2] Wash hands thoroughly after handling and before leaving the laboratory.[2]

Hazard Identification and Physical Properties

Hazard Class Description

Acute Toxicity, Oral Harmful if swallowed (H302)[2]

Acute Toxicity, Dermal Harmful in contact with skin (H312)[2]
Acute Toxicity, Inhalation Harmful if inhaled (H332)[2]

Skin Corrosion/Irritation Causes skin irritation (H315)[4]

Serious Eye Damage/Irritation Causes serious eye irritation (H319)[4]
Specific Target Organ Toxicity May cause respiratory irritation (H335)[4]
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Physical and Chemical Properties

Molecular Formula C10H12BrNO3S[5]
Molecular Weight 306.18 g/mol [5]
Appearance Solid

Melting Point 114-118 °C
Storage Temperature -20°C[5]

Operational Plan for Handling

e Preparation:

o Clearly label the work area where 4-(4-Bromophenylsulfonyl)morpholine will be
handled.

o Ensure all necessary PPE is available and in good condition.
o Have spill containment materials (e.g., absorbent pads, sand) readily accessible.
» Weighing and Aliquoting:

o Perform all weighing and aliquoting of the solid compound within a chemical fume hood to

minimize inhalation exposure.

o Use anti-static weighing paper or a contained weighing vessel to prevent dispersal of the

powder.
e In Solution:
o When dissolving the compound, add it slowly to the solvent to avoid splashing.
o If the solvent is volatile, ensure the fume hood sash is at the appropriate height.
e Post-Handling:

o Decontaminate all surfaces and equipment that have come into contact with the chemical.
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o Properly dispose of all contaminated materials as outlined in the disposal plan below.

Spill Management

In the event of a spill, evacuate the immediate area if necessary.[1] Wearing appropriate PPE,
contain the spill using a suitable absorbent material for organic compounds.[1] Collect the
contaminated absorbent material and place it in a designated, sealed container for
"Halogenated Organic Waste".[1] Thoroughly clean the spill area.

Disposal Plan

As a halogenated organic compound, 4-(4-Bromophenylsulfonyl)morpholine waste must be
segregated from non-halogenated waste streams.[1]

Step-by-Step Disposal Protocol:

Waste Collection:

o Designate a specific, clearly labeled, and sealed container for "Halogenated Organic
Waste".[1]

o This container must be made of a material compatible with the chemical waste.

Segregation:

o Never mix halogenated waste with non-halogenated organic solvents, aqueous waste, or
strong acids and bases.[1]

Solid Waste:

o Collect any solid waste, including contaminated weighing paper and PPE, in the
designated halogenated waste container.

Liquid Waste:

o Collect any solutions containing 4-(4-Bromophenylsulfonyl)morpholine in a separate,
clearly labeled "Halogenated Liquid Waste" container.
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o Decontamination of Empty Containers:

o Rinse empty containers or glassware that held the compound with a suitable organic

solvent (e.g., acetone, ethanol).[1]
o The rinsate must be collected and disposed of as halogenated organic waste.[1]

o After thorough rinsing, the container or glassware can be washed according to standard

laboratory procedures.[1]
e Final Disposal:

o Contact your institution's Environmental Health and Safety (EHS) office to arrange for the

pickup and disposal of the hazardous waste container.[1]

Experimental Workflow
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Caption: Workflow for the safe handling and disposal of 4-(4-
Bromophenylsulfonyl)morpholine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b1266800?utm_src=pdf-body
https://www.benchchem.com/product/b1266800?utm_src=pdf-body
https://www.benchchem.com/product/b1266800?utm_src=pdf-custom-synthesis
https://www.benchchem.com/pdf/Proper_Disposal_of_1_2_5_Dibromophenyl_sulfonylpyrrolidine_A_Guide_for_Laboratory_Professionals.pdf
https://www.lookchem.com/sds834-67-3.html
https://www.lookchem.com/sds834-67-3.html
https://mmbio.byu.edu/0000017b-418f-d55c-a7fb-cdbf8e740000/sds-sheets-mops-pdf
https://www.sigmaaldrich.com/US/en/product/aldrich/591777
https://www.usbio.net/biochemicals/429055/4-/data-sheet
https://www.benchchem.com/product/b1266800#personal-protective-equipment-for-handling-4-4-bromophenylsulfonyl-morpholine
https://www.benchchem.com/product/b1266800#personal-protective-equipment-for-handling-4-4-bromophenylsulfonyl-morpholine
https://www.benchchem.com/product/b1266800#personal-protective-equipment-for-handling-4-4-bromophenylsulfonyl-morpholine
https://www.benchchem.com/product/b1266800#personal-protective-equipment-for-handling-4-4-bromophenylsulfonyl-morpholine
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1266800?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1266800?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Safety Operating Guide

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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